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Compound of Interest

Compound Name: 3,5-Dibromoaniline hydrochloride

Cat. No.: B070281 Get Quote

Application Notes and Protocols for 3,5-
Dibromoaniline Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of 3,5-Dibromoaniline hydrochloride. Adherence to these guidelines is crucial to

ensure personnel safety and maintain the integrity of the compound.

Chemical and Physical Properties
3,5-Dibromoaniline hydrochloride is a halogenated aromatic amine salt. A summary of its

key properties is provided in the table below.

Property Value

CAS Number 188349-40-8

Molecular Formula C₆H₆Br₂ClN

Molecular Weight 287.38 g/mol

Appearance Solid

Purity Typically ≥98%
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Hazard Identification and Safety Precautions
3,5-Dibromoaniline hydrochloride is classified as a hazardous substance. The following table

summarizes its hazard statements.

Hazard Statement Code Description

H302 Harmful if swallowed.[1]

H315 Causes skin irritation.[1]

H319 Causes serious eye irritation.[1]

H335 May cause respiratory irritation.[1]

Pictogram:

GHS07: Harmful/Irritant[1]

Signal Word: Warning[1]

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the safety protocols section.

Key precautions include avoiding ingestion, inhalation, and contact with skin and eyes, as well

as ensuring adequate ventilation.

Personal Protective Equipment (PPE)
The following PPE must be worn when handling 3,5-Dibromoaniline hydrochloride:
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PPE Category Specification

Eye/Face Protection Chemical safety goggles or a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber), a

lab coat, and closed-toe shoes.

Respiratory Protection

A NIOSH-approved respirator with an

appropriate cartridge for organic vapors and

particulates if ventilation is inadequate or when

handling large quantities.

Experimental Protocols
Protocol 1: General Handling and Weighing
This protocol outlines the safe procedure for handling and weighing 3,5-Dibromoaniline
hydrochloride in a laboratory setting.

Workflow Diagram:
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Preparation

Handling

Cleanup

Don Appropriate PPE

Ensure Fume Hood is Operational

Gather Materials (Spatula, Weighing Boat, etc.)

Carefully Transfer from Stock Bottle

Weigh Desired Amount

Securely Seal Stock Bottle

Decontaminate Weighing Area and Utensils

Dispose of Contaminated Materials Properly

Remove and Dispose of/Clean PPE

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Weighing.
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Methodology:

Preparation:

Put on all required Personal Protective Equipment (PPE) as specified in the table above.

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary materials, including a spatula, weighing paper or boat, and a

secondary container.

Handling:

Perform all handling operations within a certified chemical fume hood.

Carefully open the stock container of 3,5-Dibromoaniline hydrochloride.

Using a clean spatula, transfer the desired amount of the solid to the weighing vessel.

Avoid generating dust.

Once the desired amount is weighed, securely close the stock container.

Cleanup:

Wipe down the weighing area and any contaminated utensils with an appropriate solvent

(e.g., isopropanol) and then with soap and water.

Dispose of any contaminated weighing paper, gloves, and other disposable materials in a

designated hazardous waste container.

Remove PPE in the correct order to avoid cross-contamination.

Protocol 2: Storage
This protocol details the requirements for the safe storage of 3,5-Dibromoaniline
hydrochloride to ensure its stability and prevent accidental exposure.

Storage Conditions:
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Parameter Recommendation

Temperature

Store at -20°C for long-term stability.[2] Room

temperature or 2-8°C may be suitable for short-

term storage, but refer to the supplier's specific

recommendations.

Atmosphere
Store in a tightly sealed container under an inert

atmosphere if possible.

Location Store in a dry, cool, and well-ventilated area.[3]

Incompatible Materials:

Store 3,5-Dibromoaniline hydrochloride away from the following classes of chemicals to

prevent hazardous reactions:

Acids

Acid anhydrides

Acid chlorides

Oxidizing agents

Logical Relationship of Storage Safety:

Safe Storage of 3,5-Dibromoaniline HCl

Conditions Incompatible Materials

Proper Storage Conditions

Controlled Temperature (-20°C) Tightly Sealed Container Dry, Cool, Well-Ventilated Area

Segregation from Incompatibles

Acids Acid Anhydrides Oxidizing Agents
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Caption: Key Considerations for Safe Storage.

Protocol 3: Emergency Procedures
This protocol provides instructions for responding to accidental exposure to 3,5-
Dibromoaniline hydrochloride.

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[3]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor.[3]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing and consult a

doctor.[3]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[3]

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wearing appropriate PPE, contain the spill.
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For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a sealed container for disposal.

For large spills, follow your institution's hazardous material spill response procedures.

Decontaminate the spill area thoroughly.

Occupational Exposure Limits
As of the date of this document, specific occupational exposure limits (OELs), such as the

Threshold Limit Value (TLV) or Permissible Exposure Limit (PEL), have not been established

for 3,5-Dibromoaniline hydrochloride. In the absence of specific OELs, it is recommended to

handle this compound with a high degree of caution and to minimize exposure to the lowest

achievable level. Adherence to the handling and PPE protocols outlined in this document is

essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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